1S-cis-3,3,5-trimethylcyclohexyl ester5-oxo-L-proline
Overview
Description
Crilvastatin 1S is the 1S isomer of crilvastatin, a pyrrolidone non-competitive inhibitor of hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase.
Scientific Research Applications
Stereospecific Synthesis
1S-cis-3,3,5-Trimethylcyclohexyl Ester5-oxo-L-proline has been studied in stereospecific syntheses. For example, stereospecific preparation of cis-4-[18F]fluoro-L-proline was conducted using a semi-automated procedure (Mazza, 2000).
Peptide Bond Surrogates
Research has explored using certain compounds as surrogates for cis-prolyl peptide bonds. Studies include the assessment of 1,5-disubstituted[1,2,3]triazoles as cis-peptide bond surrogates, demonstrating their role in protein structures and enzymatic activities (Tam et al., 2007).
Enzyme Production
Novel L-proline cis-4-hydroxylases, converting L-proline to cis-4-hydroxy-L-proline, have been discovered and investigated for their potential in producing hydroxyproline isomers, useful in pharmaceutical synthesis (Hara & Kino, 2009).
Catalysis in Synthesis
The compound has been used in asymmetric phase-transfer catalysis for synthesizing cis-5-substituted proline esters, demonstrating its application in the creation of complex organic molecules (Lygo et al., 2010).
Angiotensin II Receptor Antagonists
Research into cis-4-(4-Phenoxy)-1-[1-oxo-2(R)-[4-[(2-sulfobenzoyl)amino)-1H-imidazol-1-yl]octyl]-L-proline derivatives has shown their role as potent nonpeptide angiotensin II receptor antagonists, relevant in hypertension treatment (Palkowitz et al., 1994).
properties
Product Name |
1S-cis-3,3,5-trimethylcyclohexyl ester5-oxo-L-proline |
|---|---|
Molecular Formula |
C14H23NO3 |
Molecular Weight |
253.34 g/mol |
IUPAC Name |
[(1S,5S)-3,3,5-trimethylcyclohexyl] (2S)-5-oxopyrrolidine-2-carboxylate |
InChI |
InChI=1S/C14H23NO3/c1-9-6-10(8-14(2,3)7-9)18-13(17)11-4-5-12(16)15-11/h9-11H,4-8H2,1-3H3,(H,15,16)/t9-,10+,11+/m1/s1 |
InChI Key |
FXAAOALUHHXBSO-VWYCJHECSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H](CC(C1)(C)C)OC(=O)[C@@H]2CCC(=O)N2 |
Canonical SMILES |
CC1CC(CC(C1)(C)C)OC(=O)C2CCC(=O)N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![sodium;(5E)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(1E,3S,5R)-3-hydroxy-5,9-dimethyldeca-1,8-dienyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoate](/img/structure/B1264795.png)
![(3R,4Z,12R,15S)-17-tert-butyl-14-(3-hydroxypropyl)-8-methyl-2,9-dioxa-14,17-diazatetracyclo[10.8.0.01,15.03,11]icosa-4,19-diene-10,13,16-trione](/img/structure/B1264799.png)
![(3R,4R)-3-[4-(hydroxymethyl)phenyl]-N-(3-methoxypropyl)-2-(5-methyl-2-pyridinyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxamide](/img/structure/B1264801.png)
![(5S,6R)-N-[(Z)-3-(2-amino-1H-imidazol-5-yl)prop-2-enyl]-7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide](/img/structure/B1264808.png)
![7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-4,6,9,11-tetrahydroxy-9-(1-hydroxyethyl)-8,10-dihydro-7H-tetracene-5,12-dione](/img/structure/B1264809.png)
![potassium;[(Z)-[7-chloro-1-(2-methylbenzoyl)-2,3-dihydroquinolin-4-ylidene]amino] sulfate](/img/structure/B1264811.png)
